Cas no 114912-36-6 (30-Noroleana-12,20(29)-dien-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-, (3b)- (9CI))

30-Noroleana-12,20(29)-dien-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-, (3b)- (9CI) Properties

Names and Identifiers

• 30-Noroleana-12,20(29)-dien-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-, (3b)- (9CI)
• ciwujianoside E
• guaianin A
• (3beta)-3-[[2-O-(6-Deoxy-alpha-L-mannopyranosyl)-alpha-L-arabinopyranosyl]oxy]-30-noroleana-12,20(29)-dien-28-oic acid
• (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-[(2S,3R,4S,5S)-4,5-dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-6a,6b,9,9,12a-pentamethyl-2-methylidene-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• HY-N8763
• 114912-36-6
• CS-0149032
• CHEMBL3798016
• AKOS040761514
• F92878
• FS-7835
• BDBM50167265
• (4aS,6aS,6bR,8aR,10S,12aR,12bR,14bS)-10-{[(2S,3R,4S,5S)-4,5-dihydroxy-3-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}oxan-2-yl]oxy}-6a,6b,9,9,12a-pentamethyl-2-methylidene-1,3,4,5,6,7,8,8a,10,11,12,12b,13,14b-tetradecahydropicene-4a-carboxylic acid
• Ciwujianoside E
• DA-72251
• Guaianin A
• +Expand

• InChIKey： AGKHJTRNGBZWDZ-CUZSZSPKSA-N
• Inchi： InChI=1S/C40H62O11/c1-20-10-15-40(35(46)47)17-16-38(6)22(23(40)18-20)8-9-26-37(5)13-12-27(36(3,4)25(37)11-14-39(26,38)7)50-34-32(29(43)24(41)19-48-34)51-33-31(45)30(44)28(42)21(2)49-33/h8,21,23-34,41-45H,1,9-19H2,2-7H3,(H,46,47)/t21-,23-,24-,25-,26+,27-,28-,29-,30+,31+,32+,33-,34-,37-,38+,39+,40-/m0/s1
• SMILES： C=C1C[C@H]2C3[C@@](C)(CC[C@@]2(C(O)=O)CC1)[C@@]1(CC[C@H]2C(C)(C)[C@@H](O[C@H]4[C@H](O[C@H]5[C@H](O)[C@H](O)[C@@H](O)[C@H](C)O5)[C@@H](O)[C@@H](O)CO4)CC[C@]2(C)[C@H]1CC=3)C

Computed Properties

• Exact Mass: 718.42900
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 5
• Monoisotopic Mass: 718.429
• Heavy Atom Count: 51
• Complexity: 1410
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 175A^2

Experimental Properties

• LogP: 4.07870
• PSA: 175.37000
• Boiling Point: 824.4±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 245.7±27.8 °C
• Solubility: Insuluble (5.7E-4 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),